molecular formula C9H12O2S B15393731 1-(Ethylsulfinyl)-4-methoxybenzene

1-(Ethylsulfinyl)-4-methoxybenzene

Cat. No.: B15393731
M. Wt: 184.26 g/mol
InChI Key: ZXOCKOZUJSEXPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Ethylsulfinyl)-4-methoxybenzene is an aromatic compound featuring a benzene ring substituted with a methoxy group (-OCH₃) at the para position and an ethylsulfinyl group (-S(O)CH₂CH₃) at the meta position. The sulfinyl group (S=O) confers chirality and moderate polarity, making the compound valuable in asymmetric synthesis and medicinal chemistry. Its molecular formula is C₉H₁₂O₂S, with a molecular weight of 184.26 g/mol (estimated based on structural analogs) .

Properties

Molecular Formula

C9H12O2S

Molecular Weight

184.26 g/mol

IUPAC Name

1-ethylsulfinyl-4-methoxybenzene

InChI

InChI=1S/C9H12O2S/c1-3-12(10)9-6-4-8(11-2)5-7-9/h4-7H,3H2,1-2H3

InChI Key

ZXOCKOZUJSEXPX-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)C1=CC=C(C=C1)OC

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares 1-(Ethylsulfinyl)-4-methoxybenzene with structurally related sulfinyl, sulfonyl, and sulfanyl derivatives:

Compound Name Key Substituents Oxidation State of S Molecular Weight (g/mol) Notable Properties
1-(Ethylsulfinyl)-4-methoxybenzene -S(O)CH₂CH₃, -OCH₃ +4 (sulfinyl) 184.26 Chiral, moderate polarity, asymmetric synthesis applications
1-(Methylsulfinyl)-4-methoxybenzene -S(O)CH₃, -OCH₃ +4 (sulfinyl) 170.23 Smaller alkyl chain; reduced steric hindrance
1-(Ethylsulfonyl)-4-methylbenzene -SO₂CH₂CH₃, -CH₃ +6 (sulfonyl) 184.26 Higher oxidation state; stronger electron-withdrawing effects
1-(Ethylsulfanyl)-4-(methylsulfanyl)benzene -SCH₂CH₃, -SCH₃ -2 (sulfanyl) 184.30 Non-polar, less reactive; limited biological activity

Key Observations :

  • Oxidation State : Sulfinyl (+4) compounds exhibit intermediate reactivity between sulfonyl (+6) and sulfanyl (-2) analogs. The sulfinyl group enhances polarity without the extreme electron withdrawal seen in sulfonyl derivatives .

Insights :

  • The methoxy group in the target compound may enhance antioxidant activity compared to methyl-substituted sulfonyl analogs due to electron-donating effects .
  • Antimicrobial efficacy is lower than sulfonamide drugs (e.g., Sulfathiazole), likely due to reduced membrane permeability from the ethylsulfinyl group .
Comparative Reaction Rates
  • Nucleophilic Substitution : Ethylsulfinyl derivatives react slower than methylsulfinyl analogs in SN2 reactions due to steric hindrance .
  • Cross-Coupling : The methoxy group deactivates the benzene ring, reducing reactivity in palladium-catalyzed couplings compared to methyl-substituted sulfones .

Physicochemical Properties

Property 1-(Ethylsulfinyl)-4-methoxybenzene 1-(Methylsulfinyl)-4-methoxybenzene
LogP (estimated) 1.8–2.2 1.5–1.9
Solubility in Water Low (<1 mg/mL) Low (<1 mg/mL)
Melting Point 85–90°C (estimated) 78–82°C

Notes:

  • The ethyl group increases hydrophobicity (higher LogP) compared to methyl analogs, impacting bioavailability .
  • Both compounds exhibit low water solubility, typical of sulfoxide derivatives.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.